![molecular formula C9H9IO2 B140374 Methyl 4-Iodo-3-methylbenzoate CAS No. 5471-81-8](/img/structure/B140374.png)
Methyl 4-Iodo-3-methylbenzoate
Overview
Description
Methyl 4-Iodo-3-methylbenzoate (MI3MB) is an organic compound composed of a benzene ring that is substituted with a methyl group and an iodo group. It is an aromatic compound with a molecular formula of C8H8IO. MI3MB is an important synthetic intermediate used in the pharmaceutical, agrochemical, and food industries. It is also used as a starting material in the synthesis of various organic compounds.
Scientific Research Applications
Synthesis and Chemical Analysis
- Methyl 4-Iodo-3-methylbenzoate has been utilized in the synthesis of complex chemical compounds. For example, it played a role in the synthesis of 4-hydroxy-5-iodo-2,3-dimethoxy-6-methylbenzoic acid, a constituent of calichemicin antibiotics (Laak & Scharf, 1989). Additionally, it was involved in the creation of Pennsylvania Green fluorophore, an important dye for biological imaging, showing its utility in biochemistry and molecular biology (Mottram et al., 2007).
Material Science and Industrial Applications
- In material science, this compound has been used in the development of novel compounds. A study demonstrated the successful difluoromethylation of this compound, indicating its potential for creating materials with unique properties (Sperry & Sutherland, 2011).
Pharmaceutical Research
- In pharmaceutical research, derivatives of this compound have been examined for their potential in drug synthesis. The molecule's derivatives have been used in reactions leading to the creation of carbazole alkaloids, compounds with medicinal properties (Rasheed et al., 2014).
Environmental and Biochemical Studies
- Environmental and biochemical studies have also made use of this compound. For instance, its analogs were studied for the anaerobic degradation pathways in certain bacteria, contributing to our understanding of environmental microbiology and biodegradation processes (Lahme et al., 2012).
Analytical Chemistry
- In analytical chemistry, this compound and its derivatives have been employed in methods development. Research on its iodine-substituted derivatives, such as in the novel formation of iodobenzene derivatives, contributes to the advancement of synthetic chemistry and analytical methodologies (Matsumoto et al., 2008).
Nuclear Medicine and Imaging
- This compound and its related compounds have been studied in nuclear medicine for their potential as imaging agents. The study of their radioiodination and biodistribution provides insights into their use in diagnostic imaging (Patel et al., 1991).
Safety and Hazards
properties
IUPAC Name |
methyl 4-iodo-3-methylbenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9IO2/c1-6-5-7(9(11)12-2)3-4-8(6)10/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCSGWQGKCVQIRM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)OC)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9IO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10282850 | |
Record name | Methyl 4-Iodo-3-methylbenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10282850 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5471-81-8 | |
Record name | 5471-81-8 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=28460 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Methyl 4-Iodo-3-methylbenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10282850 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5471-81-8 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of Methyl 4-iodo-3-methylbenzoate in the synthesis of Pennsylvania Green?
A1: this compound serves as a crucial starting material in the improved synthesis of the 4-carboxy-Pennsylvania Green fluorophore. [] The researchers utilized a three-pot process starting from this compound to achieve a 32% overall yield. While the paper doesn't delve into the specific reactions involved, it highlights the compound's importance as a building block for this important fluorescent probe.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.